molecular formula C15H13NO4 B8349770 5-Methyl-2-[(2-nitrophenyl)methoxy]benzaldehyde

5-Methyl-2-[(2-nitrophenyl)methoxy]benzaldehyde

Cat. No.: B8349770
M. Wt: 271.27 g/mol
InChI Key: CDARKBVFBQHOFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methyl-2-[(2-nitrophenyl)methoxy]benzaldehyde is a useful research compound. Its molecular formula is C15H13NO4 and its molecular weight is 271.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13NO4

Molecular Weight

271.27 g/mol

IUPAC Name

5-methyl-2-[(2-nitrophenyl)methoxy]benzaldehyde

InChI

InChI=1S/C15H13NO4/c1-11-6-7-15(13(8-11)9-17)20-10-12-4-2-3-5-14(12)16(18)19/h2-9H,10H2,1H3

InChI Key

CDARKBVFBQHOFY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)OCC2=CC=CC=C2[N+](=O)[O-])C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methanesulphonyl chloride (5.4 ml) was added dropwise to a stirred solution of 2-nitrobenzenemethanol (10.0 g) and triethylamine (10.1 ml) in 1,4-dioxane (10 ml) at 15°-25° C. After 30 min the mixture was filtered, washed with 1,4-dioxane (50 ml) and the filtrate added to a stirred mixture of 5-methylsalicylaldehyde (9.1 g) and potassium carbonate (9.9 g) in N,N-dimethylacetamide (50 ml). The mixture was stirred at 20° C. for 24 h, water (160 ml) was added and, after a further 1 h, the mixture was filtered. The filtrate was washed with water:1,4-dioxane (1:1; 50 ml) and water (150 ml) and dried at 40° C. in vacuo to give the title compound as a cream coloured solid (15.7 g) m.p. 124° C.
Quantity
5.4 mL
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
10.1 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One

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